Cas no 17426-91-4 (2-benzyl-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 2-benzyl-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 17426-91-4
• MF: C₁₉H₂₀O
• MW: 264.361505508423
• CID: 906092
• PubChem ID: 288766
• Update Time: 2025-04-19

2-benzyl-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
• 2-benzyl-4,4-dimethyl-2,3-dihydronaphthalen-1-one
• DTXSID10302305
• NSC150105
• NSC-150105
• 17426-91-4

• Inchi： 1S/C19H20O/c1-19(2)13-15(12-14-8-4-3-5-9-14)18(20)16-10-6-7-11-17(16)19/h3-11,15H,12-13H2,1-2H3
• InChI Key： GHWUOQGZZWRIOI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)(C)CC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.1515
• Monoisotopic Mass: 264.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins